2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid

• IUPAC Name: 2-(2-methyl-1,3-benzoxazol-5-yl)acetic acid
• InChI: InChI=1S/C10H9NO3/c1-6-11-8-4-7(5-10(12)13)2-3-9(8)14-6/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: XZTMGHNOIGLWHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC(=C2)CC(=O)O
• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• CAS No.: 38196-01-9

Description

2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid, also known as MBXA, is a chemical compound used for a variety of scientific research applications. MBXA is a versatile compound that can be used in a variety of laboratory experiments. It is also used in biochemical and physiological studies to study the effects of various compounds on the body.

Scientific Research Applications

Synthetic Chemistry and Material Science Applications

Benzoxazole derivatives are pivotal in synthetic chemistry, with applications extending to material science. Microwave-assisted synthesis has emerged as an efficient method for producing benzoxazole derivatives, highlighting the compound's significance in medicinal chemistry and material science. This approach facilitates rapid and diverse chemical synthesis, proving essential for creating materials with specific pharmacological activities and physical properties (Özil & Menteşe, 2020).

Pharmacological Significance

Benzoxazoles, including derivatives potentially related to "2-(2-Methyl-1,3-benzoxazol-5-yl)acetic acid," have shown a broad range of pharmacological properties. Research underscores their importance in developing therapeutic agents, particularly highlighting synthetic approaches to guanidinobenzazoles, a subclass with varied biological activities. This research area focuses on creating compounds with modified biological activity by incorporating different functional groups, showcasing the therapeutic potential of benzoxazole derivatives (Rosales-Hernández et al., 2022).

Environmental and Biological Research

Benzoxazole derivatives have also been studied for their environmental impact and biological interactions. For instance, the degradation pathways and by-products of specific compounds, such as 2,4-dichlorophenoxyacetic acid, have been extensively reviewed, offering insights into environmental toxicology and potential ecological risks. These studies contribute to understanding how benzoxazole derivatives and related compounds behave in natural ecosystems and their biotoxicity, informing future research on environmental safety and degradation technologies (Qutob et al., 2022).

Mechanism of Action

Target of Action

Benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities . They have shown potential as antimicrobial agents against various bacterial and fungal strains and have also demonstrated anticancer activity .

Mode of Action

Benzoxazole derivatives have been found to interact with their targets in a way that inhibits the growth of bacteria, fungi, and cancer cells .

Biochemical Pathways

Benzoxazole derivatives have been associated with a variety of biochemical pathways due to their broad spectrum of pharmacological activities .

Result of Action

Benzoxazole derivatives have been found to inhibit the growth of bacteria, fungi, and cancer cells .